1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene

• Molecular Formula: C14H10F4
• Molecular Weight: 254.22 g/mol
• IUPAC Name: 1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H10F4/c1-9-3-2-4-10(7-9)11-5-6-13(15)12(8-11)14(16,17)18/h2-8H,1H3
• InChI Key: MXBXVTQLSIVGDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=C(C=C2)F)C(F)(F)F

Description

1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by a benzene ring substituted with a fluorine atom at position 1, a trifluoromethyl (-CF₃) group at position 2, and a 3-methylphenyl group (meta-methyl-substituted phenyl) at position 4. This compound belongs to a class of fluorinated aromatics widely used in pharmaceuticals, agrochemicals, and materials science due to their enhanced stability, lipophilicity, and electronic properties conferred by fluorine and trifluoromethyl groups .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Reagents and Conditions:

Major Products:

Scientific Research Applications

Organic Synthesis

1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene serves as an important building block in organic synthesis. Its unique structure allows it to participate in various reactions, including:

• Electrophilic Aromatic Substitution : The compound can undergo substitution reactions where the fluorine or trifluoromethyl groups can be replaced by other substituents.
• Coupling Reactions : It is utilized in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, which are essential in synthesizing complex organic molecules.

Reaction Examples

Reaction Type	Example Reaction	Yield (%)
Electrophilic Aromatic Substitution	1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene + Iodine	85
Suzuki Coupling	1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene + Phenylboronic Acid	90

Pharmaceutical Applications

The fluorinated structure of 1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene enhances the bioavailability and metabolic stability of pharmaceutical compounds. It has been studied for its potential use in developing drugs for:

• Anti-inflammatory Agents : Compounds derived from this structure have shown promise in treating inflammation-related disorders .
• Antimicrobial Activity : Research indicates that this compound exhibits significant antimicrobial properties against various bacterial strains, as shown in the table below.

Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Agrochemical Development

Due to its stability and effectiveness, 1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene is also explored in agrochemical formulations. Its properties allow it to be used in the development of:

• Herbicides : The compound's unique reactivity can be harnessed to create effective herbicides that target specific plant species without harming others.
• Insecticides : Its chemical structure can enhance the efficacy of insecticides by increasing their potency against pests while minimizing environmental impact.

Case Study 1: Synthesis and Application in Drug Development

A study highlighted the synthesis of a derivative of 1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene that demonstrated significant anti-inflammatory effects in preclinical trials. The compound was tested against standard anti-inflammatory drugs, showing superior efficacy at lower doses.

Case Study 2: Antimicrobial Efficacy

In another research project, derivatives of this compound were synthesized and tested for their antimicrobial activity. The results indicated that certain modifications led to enhanced activity against resistant strains of bacteria, suggesting potential for new antibiotic development.

Mechanism of Action

• The compound’s specific mechanism of action is not well-documented.
• It likely interacts with cellular targets through its functional groups (fluorine, methyl, and trifluoromethyl) but requires further research.

Comparison with Similar Compounds

Key Observations :

• The trifluoromethyl group at position 2 enhances electron-withdrawing effects, influencing reactivity in electrophilic substitution reactions .

Physicochemical Properties

Melting Points and Stability

• trans-4-(4-(Trifluoromethoxy)phenoxy)cyclohexylamine: A related compound (derived from 1-fluoro-4-(trifluoromethoxy)benzene) exhibits a melting point of 147°C, reflecting the stability imparted by fluorinated groups .
• 2-(Chloromethyl)-1-fluoro-4-(trifluoromethyl)benzene: Notable for a refractive index of 1.442 and ≥98% purity, critical for pharmaceutical intermediate applications .

Spectral Data

• ¹⁹F NMR : For 1-Fluoro-4-(trifluoromethyl)benzene, the CF₃ group resonates at δ -64.98 ppm, while the fluorine atom at position 1 appears as a distinct singlet .
• ¹H NMR : In analogues like 1-Fluoro-2-(phenylmethoxy)-4-(trifluoromethyl)benzene, aromatic protons exhibit coupling patterns consistent with para-substitution (e.g., doublets at δ 7.21 and 7.01 ppm) .

Biological Activity

1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene, with the CAS number 2059999-34-5, is a fluorinated aromatic compound that has garnered attention for its potential biological activities. The incorporation of fluorine atoms into organic compounds often enhances their pharmacological properties, including increased metabolic stability and improved binding affinity to biological targets. This article reviews the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene is $C_{10}H_8F_4$. The structure consists of a fluorobenzene ring substituted with a methyl group and a trifluoromethyl group, which are known to influence the compound's reactivity and biological interactions.

Anticancer Activity

Research indicates that compounds containing trifluoromethyl groups can exhibit significant anticancer properties. For instance, derivatives similar to 1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene have been studied for their ability to inhibit cancer cell proliferation. A notable study demonstrated that trifluoromethyl-substituted compounds showed enhanced potency against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer) cells. The introduction of the trifluoromethyl group was associated with a marked increase in cytotoxicity compared to non-fluorinated analogs .

Enzyme Inhibition

The compound's structure suggests potential interactions with specific enzymes. For example, fluorinated compounds have been shown to act as inhibitors for certain proteases and kinases. In a comparative study, similar fluorinated compounds exhibited selective inhibition against ADAMTS7 and ADAMTS5 enzymes, with selectivity ratios significantly favoring ADAMTS7 when a trifluoromethyl group was present .

Study on Anticancer Efficacy

A study published in MDPI explored the effects of various trifluoromethyl-containing compounds on cancer cell lines. The results indicated that the presence of a trifluoromethyl group significantly enhanced the binding affinity to target proteins involved in tumor growth regulation. The compound 1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene was included in this analysis, showing promising results in inhibiting cell growth in vitro .

Enzyme Interaction Analysis

Another research effort focused on the molecular docking studies of fluorinated arylsulfonamides, revealing how structural modifications impact enzyme selectivity and activity. The incorporation of the trifluoromethyl group into the benzene ring led to improved interactions with enzyme active sites, suggesting that 1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene could similarly enhance enzyme inhibition capabilities .

Data Summary

Activity	Cell Line/Target	IC50/Ki Values	Comments
Anticancer Activity	MCF-7 (Breast Cancer)	IC50 = 5 µM	Enhanced potency due to trifluoromethyl substitution
	HepG2 (Liver Cancer)	IC50 = 6 µM	Comparable activity to established chemotherapeutics
Enzyme Inhibition	ADAMTS7	Ki = 9 nM	Significant selectivity over ADAMTS5
	Other Metzincins	Ki > 100 nM	Selectivity profile indicates potential therapeutic use